N-(2-(3-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C25H22FN3O2S/c26-19-10-12-20(13-11-19)28-24(30)17-32-23-16-29(22-9-5-4-8-21(22)23)15-14-27-25(31)18-6-2-1-3-7-18/h1-13,16H,14-15,17H2,(H,27,31)(H,28,30)
• InChI Key: REEKTNRWAQWVBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O2S
• Molecular Weight: 447.5 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide group). It also has a 4-fluorophenyl group, an indole group, and a thioether linkage. These groups can potentially influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The benzamide and fluorophenyl groups are likely to contribute to the compound’s aromaticity, while the thioether linkage could introduce some flexibility into the molecule. The indole group is a fused ring system that could also influence the compound’s conformation.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group might be involved in condensation or hydrolysis reactions, while the fluorophenyl group could undergo electrophilic aromatic substitution. The sulfur atom in the thioether linkage might act as a nucleophile in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar amide group and the nonpolar aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Proteolysis Targeting Chimeras (PROTACs)

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Anticancer Therapeutics

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Antiviral Activity

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Anti-inflammatory Activity

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Antimicrobial Activity

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Antidiabetic Activity

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Antimalarial Activity

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Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential bioactivity. Proper precautions should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

The study of novel benzamide derivatives is a vibrant field of research, with potential applications in medicinal chemistry and drug discovery. This compound, with its combination of functional groups, could be of interest for further study.